3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid
Overview
Description
3,3-Difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid, also known as 3,3-DFMC, is an organic compound with a wide range of scientific research applications. It is a cyclic carboxylic acid containing two fluorine atoms and a methoxy group. 3,3-DFMC has been used in numerous research studies due to its unique chemical structure and its ability to react with other molecules.
Mechanism of Action
3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid is an organic compound that can react with other molecules. When it reacts with other molecules, it forms covalent bonds. These bonds are formed by the sharing of electrons between the two molecules. This allows the molecules to form a stable structure that can be used in a variety of applications.
Biochemical and Physiological Effects
3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid has been studied for its potential biochemical and physiological effects. In one study, 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid was found to inhibit the growth of bacteria, suggesting that it may have antibacterial properties. In another study, 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid was found to be an effective inhibitor of the enzyme thymidylate synthase, which is involved in DNA synthesis. This suggests that 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid may be useful in the treatment of cancer.
Advantages and Limitations for Lab Experiments
3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. In addition, it is non-toxic and can be used in a variety of applications. However, 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid can be difficult to work with due to its highly reactive nature. Care must be taken to ensure that it is handled and stored properly.
Future Directions
There are a number of potential future directions for research involving 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid. One potential direction is to explore its potential use in the synthesis of other compounds. Another potential direction is to further investigate its potential biochemical and physiological effects. Finally, further research could be done to explore its potential applications in drug development.
Synthesis Methods
3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid can be synthesized in a two-step process. The first step involves the reaction of 3-bromocyclopentene with potassium fluoride in the presence of a Lewis acid catalyst. This reaction produces 3-fluorocyclopentene, which can then be reacted with methoxymethyl chloride in the presence of a base catalyst to form 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid. This method has been used for the synthesis of 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid in a number of research studies.
Scientific Research Applications
3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid has been widely used in scientific research due to its unique structure and its ability to react with other molecules. It has been used in the synthesis of a number of compounds, including 3-fluorocyclopentene and 3-methoxycyclobutene. 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid has also been used in the synthesis of a variety of other compounds, including polymers, dyes, and drugs. In addition, 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid has been used in the synthesis of a number of pharmaceuticals, including antifungals, antibiotics, and antivirals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid involves the introduction of a methoxymethyl group onto a cyclobutane ring, followed by the introduction of two fluorine atoms and a carboxylic acid group.", "Starting Materials": [ "Cyclobutene", "Methanol", "Formic acid", "Hydrogen fluoride", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Diethyl ether", "Ethyl acetate", "Methanesulfonic acid", "Sodium nitrite", "Sulfuric acid", "Sodium nitrate", "Sodium nitrite", "Sodium carbonate", "Sodium borohydride", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Acetic anhydride", "Pyridine", "Chloroacetic acid", "Triethylamine", "3,3-difluorocyclobutanone" ], "Reaction": [ "Cyclobutene is reacted with methanol and formic acid to form the methoxymethyl cyclobutene intermediate.", "The methoxymethyl cyclobutene intermediate is reacted with hydrogen fluoride to introduce two fluorine atoms onto the cyclobutane ring.", "The resulting 3,3-difluorocyclobutanone intermediate is reacted with sodium hydroxide and sodium bicarbonate to form the corresponding carboxylic acid.", "The carboxylic acid is then purified using standard techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
2147633-38-1 |
Product Name |
3,3-difluoro-1-(methoxymethyl)cyclobutane-1-carboxylic acid |
Molecular Formula |
C7H10F2O3 |
Molecular Weight |
180.1 |
Purity |
95 |
Origin of Product |
United States |
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